Cas no 16830-32-3 (dipyrNO)

dipyrNO structure
dipyrNO structure
Product Name:dipyrNO
CAS No:16830-32-3
MF:C7H5NO5
MW:183.118302106857
CID:1349119
PubChem ID:12498473
Update Time:2025-04-20

dipyrNO Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pyridinedicarboxylic acid, 1-oxide
    • dipyrNO
    • 16830-32-3
    • CS-0379349
    • SCHEMBL2651149
    • 1-oxidopyridin-1-ium-2,4-dicarboxylic acid
    • BFNUAVYHTAXPOB-UHFFFAOYSA-N
    • Pyridine-2,4-dicarboxylic acid N-oxide
    • 2,4-Dicarboxypyridine 1-oxide
    • 2,4-pyridinedicarboxylic acid N-oxide
    • YSCH0088
    • G86236
    • Inchi: 1S/C7H5NO5/c9-6(10)4-1-2-8(13)5(3-4)7(11)12/h1-3H,(H,9,10)(H,11,12)
    • InChI Key: BFNUAVYHTAXPOB-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C=CC(C(=O)O)=CC=1C(=O)O

Computed Properties

  • Exact Mass: 183.01675
  • Monoisotopic Mass: 183.01677226g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • PSA: 101.54

dipyrNO Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI KAI SHU HUA XUE Technology Co., Ltd.
ML1146466-5g
dipyrNO
16830-32-3 97%
5g
¥4500 2023-11-21
SHANG HAI KAI SHU HUA XUE Technology Co., Ltd.
ML1146466-1g
dipyrNO
16830-32-3 97%
1g
¥1500 2023-11-21
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd